1-(Amino)-2-pyrollidinone p-toluenesulfonate
Overview
Description
1-(Amino)-2-pyrollidinone p-toluenesulfonate (1-APTS) is an organic compound that has a wide range of applications in the scientific research field. It is an important intermediate in the synthesis of various organic compounds and is used in the synthesis of pharmaceuticals, dyes, and other compounds. 1-APTS has also been used in the synthesis of peptides, nucleic acids, and other biomolecules. 1-APTS is a highly versatile compound with a wide range of applications in the scientific research field.
Scientific Research Applications
Genotoxic Impurity Quantitation in Pharmaceuticals
1-(Amino)-2-pyrollidinone p-toluenesulfonate: is used in the quantitation of genotoxic impurities in pharmaceuticals. The compound is involved in the manufacturing process as a counterion to salt formation. Its presence must be monitored and quantified due to its carcinogenic nature. High-performance liquid chromatography with UV detection (HPLC-UV) is employed for this purpose, requiring a sensitive UV detector and a wide linear range for accurate measurement .
Catalyst in Peptide Synthesis
The compound serves as a catalyst in peptide synthesis, particularly in the protection and deprotection of amino acid functional groups. This is crucial for regioselective peptide synthesis, where carboxylic acid functional groups are often protected through esterification1-(Amino)-2-pyrollidinone p-toluenesulfonate facilitates the Fischer–Speier esterification reaction, which is essential for the synthesis of pharmaceutical peptides .
Organic Synthesis Reagent
In organic synthesis, 1-(Amino)-2-pyrollidinone p-toluenesulfonate is utilized as a reagent for the synthesis of various organic compounds. Its role includes acting as a protecting group for functional groups during synthesis to prevent undesired side reactions and achieve regioselective bond formation .
Solvent Solubility Modulation
The solubility properties of 1-(Amino)-2-pyrollidinone p-toluenesulfonate make it valuable in modulating solvent systems. It is highly soluble in polar solvents, which is advantageous in reactions requiring such solvents for better reaction kinetics and product purification .
Stability in Reaction Conditions
Due to its chemical stability, 1-(Amino)-2-pyrollidinone p-toluenesulfonate can withstand moderate temperatures without significant degradation. This property is beneficial in reactions that involve elevated temperatures, ensuring the integrity of the compound throughout the process .
Pharmaceutical API Analysis
1-(Amino)-2-pyrollidinone p-toluenesulfonate: is also significant in the analysis of active pharmaceutical ingredients (APIs). It is involved in the determination of linearity, limit of detection (LOD), limit of quantification (LOQ), and recovery rates in the analysis of APIs, which are critical parameters for ensuring the safety and efficacy of pharmaceutical products .
properties
IUPAC Name |
1-aminopyrrolidin-2-one;4-methylbenzenesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O3S.C4H8N2O/c1-6-2-4-7(5-3-6)11(8,9)10;5-6-3-1-2-4(6)7/h2-5H,1H3,(H,8,9,10);1-3,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMURWDRIEUJHJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.C1CC(=O)N(C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Amino)-2-pyrollidinone p-toluenesulfonate | |
CAS RN |
924898-12-4 |
Source
|
| Record name | 2-Pyrrolidinone, 1-amino-, 4-methylbenzenesulfonate (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=924898-12-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-6-ethyl-5-methylpyrazolo[1,5-A]pyrimidin-7(4H)-one](/img/structure/B1378999.png)